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For Researchers, Scientists, and Drug Development Professionals

Introduction

Rostratin C is a naturally occurring cytotoxic disulfide belonging to the
epidithiodiketopiperazine (ETP) class of alkaloids. Isolated from the marine-derived fungus
Exserohilum rostratum, this complex heterocyclic compound has demonstrated notable
cytotoxic activity against human cancer cell lines, positioning it as a molecule of interest for
further investigation in oncology and drug development. This technical guide provides a
comprehensive overview of the known physical and chemical properties of Rostratin C, details
on its isolation and characterization, and insights into its potential mechanism of action based
on current scientific literature.

Physicochemical Characteristics

Rostratin C is an optically active, colorless gum.[1] Due to its amorphous nature, a sharp
melting point has not been reported. The structural complexity and various functional groups of
Rostratin C influence its solubility, which has not been extensively detailed in published
literature. General solubility is expected in polar organic solvents.

Core Properties
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Property Value Source
Molecular Formula C20H24N20sS:2 [2]
Molecular Weight 484.54 g/mol [2]

CAS Number 752236-18-3 [2]
Appearance Colorless gum [1]
Biological Activity Cytotoxic [1][3]

Spectroscopic Data

The structure of Rostratin C was elucidated using a combination of spectroscopic techniques,
primarily mass spectrometry and nuclear magnetic resonance.

Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) has been
instrumental in determining the molecular weight of Rostratin C. Key observed ions include:

e [M + Na]* at m/z 507
e [M-H] at m/z 483
e [M+3Cl]- at m/z 519[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While the complete *H and 3C NMR
spectral data for Rostratin C are not readily available in the public domain, the initial structure
determination relied on various two-dimensional NMR techniques.[1] These methods are
crucial for establishing the connectivity and stereochemistry of such a complex molecule.

Experimental Protocols

The isolation and characterization of Rostratin C involve a multi-step process, beginning with
the cultivation of the source organism and culminating in the purification and structural analysis
of the compound.

Isolation and Purification of Rostratin C
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The following is a generalized workflow for the isolation of Rostratin C from Exserohilum
rostratum, based on the published methodology for Rostratins A-D.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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